ethyl 1-[(1-naphthylamino)carbonyl]-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-(naphthalen-1-ylcarbamoyl)piperidine-4-carboxylate
• InChI: InChI=1S/C19H22N2O3/c1-2-24-18(22)15-10-12-21(13-11-15)19(23)20-17-9-5-7-14-6-3-4-8-16(14)17/h3-9,15H,2,10-13H2,1H3,(H,20,23)
• InChI Key: FJYRQBJGHLPVQS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C(=O)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol

Description

Ethyl 1-[(1-naphthylamino)carbonyl]-4-piperidinecarboxylate (ENPC) is a synthetic compound that has been extensively studied for its potential therapeutic applications. ENPC belongs to the class of piperidinecarboxylate compounds, which have been identified as potential drugs for various diseases.

Scientific Research Applications

Ethyl 1-[(1-naphthylamino)carbonyl]-4-piperidinecarboxylate has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Studies have shown that ethyl 1-[(1-naphthylamino)carbonyl]-4-piperidinecarboxylate can inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. ethyl 1-[(1-naphthylamino)carbonyl]-4-piperidinecarboxylate has also been shown to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease.

Mechanism of Action

Ethyl 1-[(1-naphthylamino)carbonyl]-4-piperidinecarboxylate exerts its therapeutic effects through multiple mechanisms. It has been shown to inhibit the activity of various enzymes, including matrix metalloproteinases and acetylcholinesterase. ethyl 1-[(1-naphthylamino)carbonyl]-4-piperidinecarboxylate also activates the peroxisome proliferator-activated receptor gamma (PPARγ), which plays a role in regulating glucose and lipid metabolism.
Biochemical and Physiological Effects:
ethyl 1-[(1-naphthylamino)carbonyl]-4-piperidinecarboxylate has been shown to have a variety of biochemical and physiological effects. It can increase insulin sensitivity and improve glucose tolerance in animal models of diabetes. ethyl 1-[(1-naphthylamino)carbonyl]-4-piperidinecarboxylate has also been shown to reduce inflammation and oxidative stress in various tissues, including the brain and liver.

Advantages and Limitations for Lab Experiments

Ethyl 1-[(1-naphthylamino)carbonyl]-4-piperidinecarboxylate has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its potential therapeutic applications. However, ethyl 1-[(1-naphthylamino)carbonyl]-4-piperidinecarboxylate has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on ethyl 1-[(1-naphthylamino)carbonyl]-4-piperidinecarboxylate. One area of interest is its potential use as a therapeutic agent for diabetes and metabolic disorders. ethyl 1-[(1-naphthylamino)carbonyl]-4-piperidinecarboxylate has also shown promise as a neuroprotective agent for the treatment of neurodegenerative diseases. Further research is needed to fully understand the mechanisms of action of ethyl 1-[(1-naphthylamino)carbonyl]-4-piperidinecarboxylate and its potential therapeutic applications.

Synthesis Methods

Ethyl 1-[(1-naphthylamino)carbonyl]-4-piperidinecarboxylate can be synthesized through a multi-step process that involves the reaction of 1-naphthylamine with ethyl chloroformate to form ethyl 1-(1-naphthylamino)carbonyl)piperidine-4-carboxylate. This intermediate is then treated with sodium hydride and 1,4-dibromobutane to yield ethyl 1-[(1-naphthylamino)carbonyl]-4-piperidinecarboxylate. The purity of the compound can be increased through recrystallization or chromatography.